Cas no 7028-48-0 (Benzeneacetaldehyde,oxime)
Benzeneacetaldehyde,oxime Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetaldehyde,oxime
- N-(2-phenylethylidene)hydroxylamine
- phenylacetaldoxime
- BRN 2040645
- N-hydroxy-2-phenylethanimine
- NSC 203259
- Phenylacetaldehyde oxime
- phenylethanal oxime
- benzeneacetaldehyde, oxime
- 7028-48-0
- CHEBI:47791
- anti-phenylacetaldoxime
- benzylnitrone
- 4-07-00-00665 (Beilstein Handbook Reference)
- Q27120790
- phenylacetal-dehyde oxime
- phenyl acetaldehyde oxime
- EINECS 230-309-8
- SCHEMBL265957
- (Z)-Phenylacetaldehyde oxime
- SCHEMBL5665711
- Q27120792
- (trans)-phenylacetaldoxime
- (1Z)-phenylacetaldehyde oxime
- CHEBI:50723
- Z-Phenylacetaldoxime
- (Z)-phenylacetaldoxime
- (Z)-N-phenethylidene-hydroxylamine
- NS00013138
- (E)-N-(2-phenylethylidene)hydroxylamine
-
- Inchi: 1S/C8H9NO/c10-9-7-6-8-4-2-1-3-5-8/h1-5,7,10H,6H2
- InChI Key: CXISHLWVCSLKOJ-UHFFFAOYSA-N
- SMILES: ON=CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 135.06847
- Monoisotopic Mass: 135.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- Density: 1g/cm3
- Boiling Point: 272.4ºC at 760 mmHg
- Flash Point: 159.1ºC
- Refractive Index: 1.517
- PSA: 32.59
- LogP: 1.68910
Benzeneacetaldehyde,oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-100mg |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 100mg |
¥1022.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-250mg |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 250mg |
¥1490.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-500mg |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 500mg |
¥2750.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-1g |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 1g |
¥4104.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-2.5g |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 2.5g |
¥8028.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-5g |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 5g |
¥11880.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1327171-10g |
n-(2-Phenylethylidene)hydroxylamine |
7028-48-0 | 98% | 10g |
¥17604.00 | 2024-05-03 | |
| Enamine | EN300-6492841-0.1g |
N-(2-phenylethylidene)hydroxylamine |
7028-48-0 | 95% | 0.1g |
$58.0 | 2023-05-30 | |
| Enamine | EN300-6492841-0.25g |
N-(2-phenylethylidene)hydroxylamine |
7028-48-0 | 95% | 0.25g |
$83.0 | 2023-05-30 | |
| Enamine | EN300-6492841-0.5g |
N-(2-phenylethylidene)hydroxylamine |
7028-48-0 | 95% | 0.5g |
$153.0 | 2023-05-30 |
Benzeneacetaldehyde,oxime Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Benzeneacetaldehyde,oxime
Introduction to Benzeneacetaldehyde, Oxime (CAS No. 7028-48-0)
Benzeneacetaldehyde, oxime is a significant compound in the field of organic chemistry and pharmaceutical research. This chemical entity, identified by its unique Chemical Abstracts Service (CAS) number 7028-48-0, has garnered attention due to its versatile applications and structural properties. The compound is characterized by the presence of both benzene and aldehyde functional groups, which contribute to its reactivity and utility in synthetic chemistry.
The Benzeneacetaldehyde, oxime molecule is derived from benzaldehyde, a well-known aromatic aldehyde. The oxime functional group (-NOH) is introduced through a condensation reaction between benzaldehyde and hydroxylamine. This transformation results in a compound that exhibits both electrophilic and nucleophilic characteristics, making it a valuable intermediate in various chemical syntheses.
In recent years, the Benzeneacetaldehyde, oxime has been extensively studied for its potential applications in pharmaceuticals. Its structural framework allows for modifications that can lead to the development of novel bioactive molecules. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are known for their pharmacological properties.
One of the most intriguing aspects of Benzeneacetaldehyde, oxime is its ability to participate in condensation reactions with various nitrogen-containing compounds. These reactions often yield imines and Schiff bases, which are crucial intermediates in drug development. For instance, studies have demonstrated its utility in synthesizing Schiff bases that exhibit antimicrobial and anti-inflammatory properties. Such findings highlight the compound's significance in medicinal chemistry.
The chemical reactivity of Benzeneacetaldehyde, oxime also makes it a valuable tool in materials science. Researchers have investigated its use in the preparation of polymers and coatings that exhibit enhanced thermal stability and mechanical strength. These properties are particularly relevant in industries requiring durable and high-performance materials.
Recent advancements in computational chemistry have further elucidated the structural and electronic properties of Benzeneacetaldehyde, oxime. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental investigations, offering a more comprehensive understanding of the compound's behavior.
The synthesis of Benzeneacetaldehyde, oxime can be achieved through multiple pathways, each with distinct advantages and limitations. Traditional methods involve the use of hydroxylamine hydrochloride and benzaldehyde under acidic conditions. However, modern techniques have introduced greener alternatives, such as catalytic oxidation processes that minimize waste generation. These sustainable approaches align with the growing emphasis on environmentally friendly chemical practices.
In conclusion, Benzeneacetaldehyde, oxime (CAS No. 7028-48-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceuticals, and materials science. Its unique structural features and reactivity make it a valuable building block for developing new materials and bioactive molecules. As research continues to evolve, the potential uses of this compound are likely to expand further, reinforcing its importance in scientific endeavors.
7028-48-0 (Benzeneacetaldehyde,oxime) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)